![molecular formula C20H20FN3O3S B2477775 2-{[1-(2,4-dimethoxyphenyl)-1H-imidazol-2-yl]thio}-N-(4-fluorobenzyl)acetamide CAS No. 869345-54-0](/img/structure/B2477775.png)
2-{[1-(2,4-dimethoxyphenyl)-1H-imidazol-2-yl]thio}-N-(4-fluorobenzyl)acetamide
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Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Synthesis Analysis
Yurttas et al. developed 2-((1-((4-substituted phenyl) amino)-4,5-dimethyl-1H-imidazol-2-yl)thio)-N-(6-substitutedbenzo[d]thiazol-2-yl)acetamide . The synthesis was evaluated for antitumor potential by MTT assay against two different cancer cell lines such as C6 (rat glioma) and HepG2 (human liver) using cisplatin as a reference drug .Molecular Structure Analysis
The molecular weight of the compound is 328.39 and the chemical formula is C16H16N4O2S . The compound is a white to off-white solid .Chemical Reactions Analysis
The compound is soluble in phosphate buffer, pH 7.1 (0.30 mM) and ethanol . The boiling point is not specified .Physical And Chemical Properties Analysis
The compound is a white to off-white solid . It is soluble in phosphate buffer, pH 7.1 (0.30 mM), and ethanol . The assay min % is >98% . The melting point is between 114.0 - 116.0º .Scientific Research Applications
Antipsychotic Potential
Research on compounds with structures related to 2-{[1-(2,4-dimethoxyphenyl)-1H-imidazol-2-yl]thio}-N-(4-fluorobenzyl)acetamide has shown promising applications in the development of antipsychotic drugs. A study on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which share a structural motif with the compound , highlighted its potential antipsychotic-like profile. These compounds did not bind to D2 dopamine receptors like conventional antipsychotics, suggesting a novel mechanism of action with a potentially reduced risk of side effects associated with dopamine antagonism (Wise et al., 1987).
Antitumor and Anticancer Applications
Compounds structurally related to this compound have been investigated for their antitumor and anticancer properties. A study on new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings demonstrated considerable anticancer activity against certain cancer cell lines, showcasing the potential of similar compounds in cancer therapy (Yurttaş et al., 2015).
Analgesic and Anti-Inflammatory Activities
Research on analogs with the dimethoxyphenyl and imidazole-thioacetamide components has shown promising analgesic and anti-inflammatory effects. For instance, studies on (3,3-dipropyl-6,7-dimethoxy-3,4-dihydroisoquinolin-1(2H)-ylidene)-acetamide hydrochlorides revealed significant analgesic effects comparable to traditional analgesics, alongside anti-inflammatory effects in certain models (Yusov et al., 2019).
Antiviral Activity
The exploration of heterocyclic compounds, which includes structures akin to this compound, has identified potential antiviral agents. One study discovered that certain imidazo[1,5-a]-1,3,5-triazine derivatives exhibited inhibitory effects on the replication of ortho- and paramyxoviruses, suggesting a pathway for the development of new antiviral drugs (Golankiewicz et al., 1995).
Future Directions
properties
IUPAC Name |
2-[1-(2,4-dimethoxyphenyl)imidazol-2-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O3S/c1-26-16-7-8-17(18(11-16)27-2)24-10-9-22-20(24)28-13-19(25)23-12-14-3-5-15(21)6-4-14/h3-11H,12-13H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCHORBZVNPEJIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2C=CN=C2SCC(=O)NCC3=CC=C(C=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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